3-Octylphenethyl Methanesulfonate

• Molecular Formula: C17H28O3S
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 2-(3-octylphenyl)ethyl methanesulfonate
• InChI: InChI=1S/C17H28O3S/c1-3-4-5-6-7-8-10-16-11-9-12-17(15-16)13-14-20-21(2,18)19/h9,11-12,15H,3-8,10,13-14H2,1-2H3
• InChI Key: YMCKXOJFVOLHPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC(=CC=C1)CCOS(=O)(=O)C

Description

3-Octylphenethyl methanesulfonate (chemical formula: C₁₇H₂₈O₃S) is an organosulfur compound characterized by a methanesulfonate group (-SO₃CH₃) attached to a phenethyl backbone substituted with an octyl chain at the meta position (3rd carbon of the benzene ring). This structural configuration distinguishes it from positional isomers like the 4-octylphenethyl derivative, where the octyl group occupies the para position .

Scientific Research Applications

3-Octylphenethyl Methanesulfonate is widely used in scientific research due to its versatility as a synthetic intermediate. It is employed in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its applications extend to various fields such as chemistry, biology, medicine, and industry.

Chemistry: It is used in the synthesis of complex organic molecules and as a building block in organic synthesis. Biology: The compound is utilized in biochemical studies to understand enzyme mechanisms and metabolic pathways. Medicine: It serves as a precursor in the synthesis of therapeutic agents and drug intermediates. Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-Octylphenethyl Methanesulfonate exerts its effects depends on the specific application. In biochemical studies, it may act as an inhibitor or substrate for certain enzymes, affecting metabolic pathways. The molecular targets and pathways involved vary based on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The table below compares 3-octylphenethyl methanesulfonate with key analogues, emphasizing differences in functional groups, applications, and physicochemical properties:

Compound Name	Chemical Formula	Key Features	Applications
3-Octylphenethyl methanesulfonate	C₁₇H₂₈O₃S	Meta-octyl substitution; balanced lipophilicity and polarity.	Pharmaceuticals, ionic liquids .
4-Octylphenol	C₁₄H₂₂O	Phenolic hydroxyl group; lacks sulfonate.	Surfactants, industrial chemicals .
1-Methyl-1-(4-octylphenethyl)pyrrolidinium methanesulfonate	C₂₁H₃₆NO₃S	Quaternary ammonium cation; high solubility in water.	Electrolytes, conductive polymers .
Octyl sulfate	C₁₈H₃₈O₄S	Alkyl sulfate surfactant; no aromatic moiety.	Detergents, emulsifiers .
Ethyl methanesulfonate	C₃H₈O₃S	Simple alkyl sulfonate; potent alkylating agent.	Mutagenesis research .
Lead methanesulfonate	Pb(CH₃SO₃)₂	Metal sulfonate; highly corrosive.	Electroplating, battery additives .
Octadecyl methylphosphonate	C₁₉H₄₁O₃P	Phosphonate group; long alkyl chain (C18).	Lubricants, corrosion inhibitors .

Critical Analysis of Differences

Functional Group Influence

• Sulfonate vs. Sulfate/Phosphonate :
  • Methanesulfonates (e.g., 3-octylphenethyl) exhibit higher thermal stability than sulfates (e.g., octyl sulfate) due to stronger S-O bonds . Phosphonates (e.g., octadecyl methylphosphonate) offer superior metal chelation but lower solubility in aqueous media .
• Aromatic vs. Aliphatic Backbones :
  • The phenethyl group in 3-octylphenethyl methanesulfonate enables aromatic interactions absent in aliphatic analogues like octyl sulfate, broadening its utility in polymer chemistry .

Positional Isomerism (3- vs. 4-Octylphenethyl)

Industrial Relevance

• Surfactants : Octyl sulfate’s superior foaming capacity makes it preferable in detergents, whereas 3-octylphenethyl methanesulfonate’s aromaticity suits niche applications like conductive inks .
• Pharmaceuticals : The quaternary ammonium analogue’s ionic nature enhances bioavailability compared to neutral sulfonates .